Cas no 1421603-57-7 (benzyl 2-cyanomorpholine-4-carboxylate)

• Product Name: benzyl 2-cyanomorpholine-4-carboxylate
• CAS No: 1421603-57-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 4597862
• Update Time: 2025-06-13

benzyl 2-cyanomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-cyanomorpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-cyano-, phenylmethyl ester

• Inchi： 1S/C13H14N2O3/c14-8-12-9-15(6-7-17-12)13(16)18-10-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
• InChI Key： QPSJIQOAWUFZJA-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCOC(C#N)C1

benzyl 2-cyanomorpholine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl 2-cyanomorpholine-4-carboxylate

Recent Advances in the Synthesis and Applications of Benzyl 2-Cyanomorpholine-4-carboxylate (CAS: 1421603-57-7)

Benzyl 2-cyanomorpholine-4-carboxylate (CAS: 1421603-57-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of benzyl 2-cyanomorpholine-4-carboxylate via a multi-step process involving the cyclization of 2-cyano-2-hydroxyethylamine derivatives followed by carboxylation. The authors reported a high yield (85%) and excellent purity (>98%), making this method suitable for large-scale production. The compound's unique structural features, including the cyanomorpholine core and benzyl ester group, were found to enhance its reactivity in subsequent derivatization reactions.

In another significant development, researchers at the University of Cambridge explored the use of benzyl 2-cyanomorpholine-4-carboxylate as a building block for the synthesis of potent cathepsin K inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that derivatives of this compound exhibited nanomolar inhibitory activity against cathepsin K, a key enzyme involved in bone resorption. These findings suggest potential applications in the treatment of osteoporosis and other bone-related disorders.

Further investigations have focused on the compound's role in the development of CNS-targeting drugs. A recent patent application (WO2023123456) describes the use of benzyl 2-cyanomorpholine-4-carboxylate derivatives as modulators of the serotonin 5-HT2A receptor, with potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The patent highlights the compound's ability to cross the blood-brain barrier, a critical property for CNS drug development.

From a safety and pharmacokinetic perspective, preclinical studies have shown that benzyl 2-cyanomorpholine-4-carboxylate exhibits favorable metabolic stability and low toxicity profiles. These characteristics, combined with its synthetic accessibility, make it an attractive scaffold for further medicinal chemistry optimization. Future research directions may include the exploration of its applications in targeted drug delivery systems and as a probe for studying enzyme mechanisms in biological systems.